4-ethyl-2,5-difluoroaniline
Overview
Description
4-Ethyl-2,5-difluoroaniline is a derivative of aniline, which is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff . It is a variant of 2,5-difluoroaniline, with an ethyl group attached .
Molecular Structure Analysis
The molecular structure of this compound is similar to that of 2,5-difluoroaniline, with the addition of an ethyl group. The molecular weight of 2-ethyl-4,5-difluoroaniline is 157.16 .Properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-ethyl-2,5-difluoroaniline can be achieved through a multi-step process involving the introduction of the ethyl and difluoro substituents onto aniline.", "Starting Materials": [ "Aniline", "Ethyl bromide", "Potassium carbonate", "Sodium hydride", "Hydrogen fluoride", "Sulfuric acid", "Sodium nitrite", "Hydrochloric acid" ], "Reaction": [ "Step 1: Nitration of aniline with a mixture of nitric and sulfuric acid to yield 4-nitroaniline.", "Step 2: Reduction of 4-nitroaniline with sodium hydride in the presence of ethanol to yield 4-aminoaniline.", "Step 3: Diazotization of 4-aminoaniline with sodium nitrite and hydrochloric acid to yield 4-diazoaniline.", "Step 4: Reaction of 4-diazoaniline with hydrogen fluoride to yield 4-fluoroaniline.", "Step 5: Alkylation of 4-fluoroaniline with ethyl bromide in the presence of potassium carbonate to yield 4-ethyl-2-fluoroaniline.", "Step 6: Fluorination of 4-ethyl-2-fluoroaniline with hydrogen fluoride to yield 4-ethyl-2,5-difluoroaniline." ] } | |
| 2025296-42-6 | |
Molecular Formula |
C8H9F2N |
Molecular Weight |
157.2 |
Purity |
95 |
Origin of Product |
United States |
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